Cas no 39251-22-4 (Thiophene, 2-(cyclopentylmethyl)-)

• Product Name: Thiophene, 2-(cyclopentylmethyl)-
• CAS No: 39251-22-4
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• CID: 1502941
• Update Time: 2024-08-23

Thiophene, 2-(cyclopentylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(cyclopentylmethyl)-

• Inchi： 1S/C10H14S/c1-2-5-9(4-1)8-10-6-3-7-11-10/h3,6-7,9H,1-2,4-5,8H2
• InChI Key： MHCDPUQZSITUCR-UHFFFAOYSA-N
• SMILES： C1(CC2CCCC2)SC=CC=1

Computed Properties

• Exact Mass: 166.08172
• Monoisotopic Mass: 166.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 235.3±9.0 °C(Predicted)
• PSA: 0